Cas no 20279-44-1 (Butyl 2-oxopropanoate)

Butyl 2-oxopropanoate Properties

Names and Identifiers

• Butyl 2-oxopropanoate
• N,N-Dimethylcarbamic Acid 3-Pyridinyl Ester
• pyruvic acid butyl ester
• 2-oxopropanoic acid butyl ester
• 2-oxo-propionic acid butyl ester
• Brenztraubensaeure-butylester
• butyl 2-oxidanylidenepropanoate
• Butyl pyruvate
• Butylpyruvat
• CH3-CH2-CH2-CH2-O-CO-CO-CH3
• n-butyl pyruvate
• Propanoic acid,2-oxo-,butyl ester
• FT-0651645
• AKOS006280003
• CS-0449459
• SCHEMBL139434
• DTXSID20335220
• Butylpyruvate
• Q63396441
• A814375
• 20279-44-1
• DTXCID20286309
• +Expand

• MDL： MFCD03265385
• InChIKey： ZAZUOXBHFXAWMD-UHFFFAOYSA-N
• Inchi： 1S/C7H12O3/c1-3-4-5-10-7(9)6(2)8/h3-5H2,1-2H3
• SMILES： CCCCOC(=O)C(=O)C

Computed Properties

• Exact Mass: 144.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 144.079
• Heavy Atom Count: 10
• Complexity: 129
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• LogP: 0.91870
• PSA: 43.37000
• Refractive Index: 1.41
• Boiling Point: 191°Cat760mmHg
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: 71.4°C
• Color/Form: No data avaiable
• Density: 1.0

Butyl 2-oxopropanoate Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

Butyl 2-oxopropanoate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%